2-tert-butyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-5-fluoro-6-methylpyrimidine

• IUPAC Name: 5-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-3-cyclopropyl-1,2,4-thiadiazole
• InChI: InChI=1S/C18H25FN6S/c1-11-13(19)15(22-16(20-11)18(2,3)4)24-7-9-25(10-8-24)17-21-14(23-26-17)12-5-6-12/h12H,5-10H2,1-4H3
• InChI Key: ZVSRPLGABVMGSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC(=NS3)C4CC4)F
• Molecular Formula: C18H25FN6S
• Molecular Weight: 376.5 g/mol
• CAS No.: 2640945-55-5

Description

This compound is a pyrimidine derivative featuring a tert-butyl group at position 2, a fluorine atom at position 5, and a methyl group at position 6. The pyrimidine core is linked to a piperazine ring, which is further substituted with a 3-cyclopropyl-1,2,4-thiadiazole moiety.

Comparison with Similar Compounds

Structural Analog Analysis

The following compounds share partial structural similarities with the target molecule, enabling comparative insights:

Compound Name/ID	Key Structural Features	Molecular Weight (g/mol)	Reported Activity
2-cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine	Cyclopropyl at position 2; lacks fluorine and tert-butyl	342.46	No direct activity reported
N-{4-[2-(4-(tert-Butyl)phenyl)-4-methylthiazol-5-yl]pyrimidin-2-yl}cyclohexane-cis-1,2-diamine (19)	tert-Butylphenyl-thiazole-pyrimidine hybrid	421	Antimicrobial activity against MDR bacteria
4-{2-[4-(tert-Butyl)phenyl]-4-methylthiazol-5-yl}-N-(pyrrolidin-3-yl)pyrimidin-2-amine (21)	tert-Butylphenyl-thiazole-pyrimidine with pyrrolidine	393	Antimicrobial activity against MDR bacteria
125I-L-691,831 (FLAP ligand)	Radioiodinated leukotriene synthesis inhibitor (quinoline/indole class)	N/A	FLAP binding; leukotriene synthesis inhibition

Key Structural Differences and Implications

Substituent Effects :

• The tert-butyl group in the target compound may enhance lipophilicity and membrane permeability compared to the cyclopropyl-substituted analog in .
• The 5-fluoro substitution is absent in all analogs listed in and . Fluorine can modulate electronic properties, metabolic stability, and target binding affinity.

Heterocyclic Core Variations: The target’s 1,2,4-thiadiazole ring differs from the thiazole rings in compounds. The piperazine linker is common across analogs, suggesting its role in maintaining conformational flexibility for receptor interactions.

Pharmacological Activity: Compounds in with tert-butyl-thiazole-pyrimidine scaffolds show antimicrobial activity, implying that the target compound’s tert-butyl and pyrimidine groups may confer similar properties . highlights FLAP-binding inhibitors (e.g., indoles/quinolines).